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Compound of Interest

Compound Name: 2,4-Dimethylheptan-4-ol

Cat. No.: B092151

Essential Safety and Handling Guide for 2,4-
Dimethylheptan-4-ol

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling 2,4-
Dimethylheptan-4-ol (CAS No. 19549-77-0) in a laboratory setting. The following procedures
are based on general safety protocols for similar aliphatic alcohols and available data for
related compounds, as a comprehensive Safety Data Sheet (SDS) for this specific chemical is
not readily available. It is imperative to handle this chemical with caution and to supplement
this guidance with your institution's specific safety protocols.

Key Safety and Physical Properties

A summary of the known physical and chemical properties of 2,4-Dimethylheptan-4-ol is
provided in the table below. This information is critical for safe handling and storage.
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Property Value

CAS Number 19549-77-0

Molecular Formula CoH200

Molecular Weight 144.257 g/mol

Boiling Point 176.6 °C at 760 mmHg[1]
Flash Point 70 °C[1]

Density 0.824 g/cm?3[1]

Vapor Pressure 0.33 mmHg at 25°C[1]

Personal Protective Equipment (PPE)

Due to the potential for skin and eye irritation, as suggested by data for similar compounds, a
comprehensive PPE plan is essential.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible.
Personal Protective Equipment:

e Eye and Face Protection: Chemical splash goggles or safety glasses with side shields are
mandatory. A face shield should be worn when there is a significant risk of splashing.

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for
any signs of degradation or puncture before use.

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. Full-body
protection may be required for large-scale operations.

o Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a
NIOSH-approved respirator with an organic vapor cartridge is recommended.
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Operational and Disposal Plans

A systematic approach to handling and disposal is crucial to minimize risk. The following
workflow outlines the key steps for the safe management of 2,4-Dimethylheptan-4-ol in the

laboratory.
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Figure 1. Workflow for the safe handling and disposal of 2,4-Dimethylheptan-4-ol.
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Experimental Protocols

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your
workspace by ensuring it is clean and uncluttered.

» Aliquotting and Transfer: Use appropriate tools such as pipettes or graduated cylinders to
transfer the liquid. Avoid direct contact with skin and eyes.

o Heating: If heating is required, use a water bath or heating mantle with temperature control.
Avoid open flames, as the substance is flammable.

o Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.

Storage Plan:

» Store 2,4-Dimethylheptan-4-ol in a tightly closed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.
o Store separately from oxidizing agents and other incompatible materials.

Spill Management:

o Immediate Action: In case of a spill, evacuate the immediate area and eliminate all ignition
sources.

o Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry
sand, or earth.

o Cleanup: Place the absorbent material into a sealed, labeled container for disposal.
» Ventilation: Ventilate the area thoroughly to disperse any residual vapors.

Disposal Plan:
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» Dispose of unused 2,4-Dimethylheptan-4-ol and any contaminated materials as hazardous
waste.

» Follow all local, state, and federal regulations for chemical waste disposal.

¢ Do not dispose of this chemical down the drain.[2][3] Contact a licensed professional waste
disposal service to arrange for pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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